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Compound of Interest

Compound Name: Y13g

Cat. No.: B12418200

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y13g dihydrochloride is a potent dual inhibitor of acetylcholinesterase (AChE) and interleukin-6
(IL-6), both of which are significant targets in the progression of Alzheimer's disease (AD).[1][2]
By simultaneously targeting both cholinergic dysfunction and neuroinflammation, Y13g
dihydrochloride presents a promising therapeutic strategy for AD. These application notes
provide detailed protocols for the dissolution of Y13g dihydrochloride, its biological context, and
relevant experimental methodologies.

Quantitative Data Summary

The following table summarizes the key in vitro inhibitory activities of Y13g.
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Target IC50 Value (pM) Description

Inhibition of electric eel
Acetylcholinesterase (AChE) 0.03 £0.001 acetylcholinesterase
(EeAChE).

_ Inhibition of equine serum
Butyrylcholinesterase (BuChE)  0.81 +£0.01 )
butyrylcholinesterase.

Inhibition of IL-6 production in
Interleukin-6 (IL-6) 0.12+0.01 lipopolysaccharide-stimulated
RAW 264.7 cells.

Data extracted from Kaur S, et al. Bioorg Chem. 2022;121:105670.

Experimental Protocols
Protocol for Dissolving Y13g Dihydrochloride

This protocol outlines the steps to prepare a stock solution of Y13g dihydrochloride.

Materials:

Y13g dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes
Procedure:
e Preparation of a 10 mM Stock Solution:

o Allow the Y13g dihydrochloride vial to equilibrate to room temperature before opening.
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o Weigh the desired amount of Y13g dihydrochloride powder using an analytical balance.
The molecular weight of Y13g dihydrochloride is 381.29 g/mol .

o To prepare a 10 mM stock solution, dissolve the appropriate amount of Y13g
dihydrochloride in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock
solution, dissolve 0.381 mg of Y13g dihydrochloride in 1 mL of DMSO.

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) may assist in dissolution, but avoid
excessive heat.

» Storage and Stability:

o The 10 mM stock solution in DMSO can be stored at -20°C for short-term storage and
-80°C for long-term storage.

o Itis recommended to aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

In Vitro Acetylcholinesterase (AChE) Inhibition Assay
(Ellman’'s Method)

This protocol describes a common method for measuring AChE activity.
Materials:

e Y13g dihydrochloride stock solution

¢ Acetylcholinesterase (AChE) from electric eel (EeAChE)

o Acetylthiocholine iodide (ATCI)

» 5,5-Dithiobis-(2-nitrobenzoic acid) (DTNB or Elliman's reagent)

e Phosphate buffer (e.g., 0.1 M, pH 8.0)

¢ 96-well microplate
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» Microplate reader

Procedure:

Prepare solutions of AChE, ATCI, and DTNB in the phosphate buffer.

o Add the phosphate buffer, DTNB solution, and different concentrations of Y13g
dihydrochloride (prepared by diluting the stock solution) to the wells of the 96-well plate.

o Add the AChE solution to initiate the reaction and incubate for a pre-determined time (e.g.,
15 minutes) at a controlled temperature (e.g., 37°C).

e Add the ATCI substrate to start the enzymatic reaction.

o Measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate
of the reaction is proportional to the AChE activity.

» Calculate the percentage of inhibition for each concentration of Y13g dihydrochloride and
determine the IC50 value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Y13g dihydrochloride and
a typical experimental workflow for its evaluation.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12418200?utm_src=pdf-body
https://www.benchchem.com/product/b12418200?utm_src=pdf-body
https://www.benchchem.com/product/b12418200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extracellular Space

Acetylcholine

Inhibits Hydrolysis Binds

Cell Membrane

@

Inhibits

Cytoplasm

Phosphorylates

I
I
Transcription | Releases
I
I

Translocates

Nucleus

Click to download full resolution via product page

Caption: Proposed mechanism of Y13g action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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